Cas no 1781318-45-3 (5-(Difluoromethyl)-4-methyl-1,3-oxazole-2-carboxylic acid)

• Product Name: 5-(Difluoromethyl)-4-methyl-1,3-oxazole-2-carboxylic acid
• CAS No: 1781318-45-3
• MF: C₆H₅F₂NO₃
• MW: 177.105608701706
• CID: 6491786
• PubChem ID: 84767234
• Update Time: 2025-06-07

5-(Difluoromethyl)-4-methyl-1,3-oxazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1781318-45-3
• 5-(difluoromethyl)-4-methyl-1,3-oxazole-2-carboxylic acid
• EN300-6509359
• 5-(Difluoromethyl)-4-methyl-1,3-oxazole-2-carboxylic acid

• Inchi： 1S/C6H5F2NO3/c1-2-3(4(7)8)12-5(9-2)6(10)11/h4H,1H3,(H,10,11)
• InChI Key： DPGWMIXYWLIUBF-UHFFFAOYSA-N
• SMILES： FC(C1=C(C)N=C(C(=O)O)O1)F

Computed Properties

• Exact Mass: 177.02374935g/mol
• Monoisotopic Mass: 177.02374935g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 63.3Ų

Additional information on 5-(Difluoromethyl)-4-methyl-1,3-oxazole-2-carboxylic acid

Research Brief on 5-(Difluoromethyl)-4-methyl-1,3-oxazole-2-carboxylic acid (CAS: 1781318-45-3)

5-(Difluoromethyl)-4-methyl-1,3-oxazole-2-carboxylic acid (CAS: 1781318-45-3) is a novel heterocyclic compound that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its difluoromethyl and oxazole moieties, exhibits unique physicochemical properties that make it a promising candidate for drug discovery and development. Recent studies have explored its potential as a building block for bioactive molecules, particularly in the design of enzyme inhibitors and antimicrobial agents.

The synthesis of 5-(Difluoromethyl)-4-methyl-1,3-oxazole-2-carboxylic acid involves multi-step organic reactions, including cyclization and functional group transformations. Researchers have optimized these synthetic routes to improve yield and purity, which are critical for its application in high-throughput screening and structure-activity relationship (SAR) studies. The compound's stability under physiological conditions has also been investigated, revealing its suitability for in vitro and in vivo studies.

One of the most significant findings related to this compound is its role as a key intermediate in the development of novel agrochemicals and pharmaceuticals. For instance, derivatives of 5-(Difluoromethyl)-4-methyl-1,3-oxazole-2-carboxylic acid have shown potent inhibitory activity against specific bacterial and fungal pathogens, suggesting its potential in addressing antibiotic resistance. Additionally, its incorporation into larger molecular frameworks has yielded compounds with enhanced binding affinity to target proteins, as demonstrated in recent crystallographic studies.

Recent publications have highlighted the compound's utility in fragment-based drug design (FBDD). Its small size and high ligand efficiency make it an ideal fragment for screening against various biological targets. Computational modeling and molecular docking studies have further elucidated its interactions with enzymes such as kinases and proteases, providing insights into its mechanism of action and guiding the design of more potent analogs.

In conclusion, 5-(Difluoromethyl)-4-methyl-1,3-oxazole-2-carboxylic acid represents a versatile and valuable scaffold in medicinal chemistry. Ongoing research aims to expand its applications, particularly in the development of next-generation therapeutics and agrochemicals. Future studies will likely focus on optimizing its pharmacokinetic properties and exploring its potential in combination therapies.